Cas no 593671-26-2 (2,6-Dibromo-4-methyl-3-nitropyridine)

• Product Name: 2,6-Dibromo-4-methyl-3-nitropyridine
• CAS No: 593671-26-2
• MF: C₆H₄Br₂N₂O₂
• MW: 295.916159629822
• CID: 1038525
• PubChem ID: 70701003
• Update Time: 2025-05-21

2,6-Dibromo-4-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4-methyl-3-nitropyridine
• 593671-26-2
• DTXSID40743782
• AKOS016001873

• MDL： MFCD23135740
• Inchi： 1S/C6H4Br2N2O2/c1-3-2-4(7)9-6(8)5(3)10(11)12/h2H,1H3
• InChI Key： YJLZPFRSGJZXLT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C=C(N=1)Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 293.86400
• Monoisotopic Mass: 293.86395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.71000
• LogP: 3.34640

Additional information on 2,6-Dibromo-4-methyl-3-nitropyridine

Recent Advances in the Application of 2,6-Dibromo-4-methyl-3-nitropyridine (CAS: 593671-26-2) in Chemical Biology and Pharmaceutical Research

2,6-Dibromo-4-methyl-3-nitropyridine (CAS: 593671-26-2) is a halogenated nitropyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. Recent studies have highlighted its potential in drug discovery and development, particularly in the design of targeted therapies for cancer and infectious diseases.

One of the most notable advancements in the use of 2,6-Dibromo-4-methyl-3-nitropyridine is its role in the synthesis of novel kinase inhibitors. Kinases are key regulators of cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized this compound to develop potent and selective inhibitors targeting specific kinases, such as EGFR and BRAF, which are implicated in various malignancies. The halogen atoms and nitro group in the molecule provide reactive sites for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties.

In addition to its applications in kinase inhibitor development, 2,6-Dibromo-4-methyl-3-nitropyridine has been employed in the design of antimicrobial agents. The compound's unique structural features, including the electron-withdrawing nitro group and the bromine substituents, enhance its reactivity and ability to interact with microbial targets. Recent studies have demonstrated its efficacy against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings underscore its potential as a scaffold for developing next-generation antibiotics.

Another emerging application of 2,6-Dibromo-4-methyl-3-nitropyridine is in the field of fluorescent probes and imaging agents. The nitropyridine core can be modified to incorporate fluorophores, resulting in compounds that exhibit strong fluorescence and high selectivity for specific biomolecules. These probes have been used to visualize cellular processes, such as protein-protein interactions and enzyme activity, providing valuable insights into disease mechanisms. Recent work has also explored their use in diagnostic imaging, particularly for early detection of tumors and inflammatory conditions.

The synthesis and characterization of 2,6-Dibromo-4-methyl-3-nitropyridine derivatives have been the focus of several recent studies. Advanced techniques, such as high-throughput screening and computational modeling, have been employed to optimize the compound's properties and identify promising candidates for further development. These efforts have yielded derivatives with improved solubility, stability, and bioavailability, addressing some of the challenges associated with the parent compound. Furthermore, green chemistry approaches have been explored to minimize the environmental impact of its synthesis, aligning with the growing emphasis on sustainable pharmaceutical production.

In conclusion, 2,6-Dibromo-4-methyl-3-nitropyridine (CAS: 593671-26-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and diagnostic applications, makes it a compound of significant interest. Ongoing research is expected to further expand its utility, particularly in the development of targeted therapies and imaging agents. As the field advances, this compound is likely to play an increasingly important role in addressing unmet medical needs and improving patient outcomes.